Cas no 109343-21-7 (3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester)

• Product Name: 3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester
• CAS No: 109343-21-7
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.329839944839
• CID: 128374
• PubChem ID: 19620642
• Update Time: 2025-04-18

3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester
• 3-Thiophenecarboxylicacid,5-ethyl-2-isothiocyanato-,ethylester(9CI)
• Ethyl 5-ethyl-2-isothiocyanato-3-thiophenecarboxylate
• AKOS000309965
• Ethyl 5-ethyl-2-isothiocyanato-3-thiophenecarboxylate, AldrichCPR
• 109343-21-7
• ETHYL 5-ETHYL-2-ISOTHIOCYANATOTHIOPHENE-3-CARBOXYLATE

• Inchi： 1S/C10H11NO2S2/c1-3-7-5-8(10(12)13-4-2)9(15-7)11-6-14/h5H,3-4H2,1-2H3
• InChI Key： BNICADDGDCDEQY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C=C1CC)N=C=S

Computed Properties

• Exact Mass: 241.02323
• Monoisotopic Mass: 241.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 38.66
• LogP: 3.22150